Cas no 675148-38-6 (Methyl 4-4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate)

• Product Name: Methyl 4-4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate
• CAS No: 675148-38-6
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• CID: 1724175
• PubChem ID: 23076573
• Update Time: 2025-10-28

Methyl 4-4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[4-(chloromethyl)-5-methyl-1,3-oxazol-2-yl]benzoate
• 4-(4-chloromethyl-5-methyl-oxazol-2-yl)-benzoic acid methyl ester
• 1-Butanol, 4-(4-chlorobutoxy)-
• AGN-PC-00NM92
• 9-chloro-5-oxanonan-1-ol
• methyl 4-(4-chloromethyl-5-methyl-1,3-oxazol-2-yl)benzoate
• 4-(4-chloro-butoxy)-butan-1-ol
• CTK2E9193
• 4-(4-Chlor-butoxy)-butan-1-ol
• 675148-38-6
• SCHEMBL2080149
• 4-(4-Chloromethyl-5-methyl-oxazol-2-yl)benzoic acid methyl ester
• methyl 4-(4-(chloromethyl)-5-methyloxazol-2-yl)benzoate
• methyl4-(4-(chloromethyl)-5-methyloxazol-2-yl)benzoate
• AKOS015996327
• AIECEJBJUVTIRQ-UHFFFAOYSA-N
• Methyl 4-4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate

• MDL： MFCD09758988
• Inchi： 1S/C13H12ClNO3/c1-8-11(7-14)15-12(18-8)9-3-5-10(6-4-9)13(16)17-2/h3-6H,7H2,1-2H3
• InChI Key： AIECEJBJUVTIRQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC(C(=O)OC)=CC=2)=N1

Computed Properties

• Exact Mass: 265.05066
• Monoisotopic Mass: 265.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33

Additional information on Methyl 4-4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate

Methyl 4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate (CAS No. 675148-38-6)

The compound Methyl 4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate, identified by the CAS registry number 675148-38-6, is a synthetic organic compound with a complex structure that has garnered attention in various fields of chemical research. This compound belongs to the class of benzoates, characterized by its benzoate ester functional group and a substituted oxazole ring. The molecule's structure incorporates a methyl group attached to the oxazole ring, along with a chloromethyl substituent and a methyl group at specific positions, contributing to its unique chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. Its oxazole ring is known to exhibit bioactivity, making it a promising candidate for anti-inflammatory and antitumor agents. Researchers have explored its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential role in developing novel therapeutic agents. Additionally, the compound's stability under various conditions has made it a subject of interest in polymer chemistry, where it could serve as a building block for advanced materials.

The synthesis of Methyl 4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate involves multi-step organic reactions, including nucleophilic substitution and esterification processes. These reactions are optimized to ensure high yield and purity, which are critical for its application in research and industrial settings. The compound's solubility properties have been extensively studied, revealing its compatibility with both polar and non-polar solvents, which enhances its versatility in different chemical environments.

In terms of applications, this compound has been utilized in the development of sensors and diagnostic tools due to its ability to interact with specific analytes. For instance, studies have demonstrated its potential as a recognition element in electrochemical sensors for detecting trace amounts of heavy metals in environmental samples. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been explored, paving the way for innovative compounds with enhanced functionalities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the oxazole ring plays a significant role in stabilizing reactive intermediates during chemical transformations. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its catalytic applications.

From an environmental perspective, the biodegradation potential of Methyl 4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate has been evaluated under controlled laboratory conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic pathways, reducing its persistence in natural ecosystems. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, Methyl 4-(chloromethyl)-5-methyl-1,3-oxazol-2-ylbenzoate (CAS No. 675148-38-) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly significant role in advancing modern science and technology.